chemical structure and stereochemistry of 28-homobrassinolide
chemical structure and stereochemistry of 28-homobrassinolide
An In-depth Technical Guide to the Chemical Structure and Stereochemistry of 28-Homobrassinolide
Authored by: Gemini, Senior Application Scientist
Abstract
28-Homobrassinolide, a synthetic analogue of the natural plant hormone brassinolide, represents a class of polyhydroxysteroids with significant biological activity. Its efficacy as a plant growth regulator and its potential applications in agriculture and beyond are intrinsically linked to its complex three-dimensional architecture. This technical guide provides a detailed exploration of the , intended for researchers, scientists, and professionals in drug development. We will dissect the steroidal core, the intricacies of its numerous chiral centers, and the analytical methodologies employed for its characterization. The causality between specific stereochemical configurations and biological function is a central theme, offering insights grounded in established structure-activity relationships.
Introduction to Brassinosteroids
Brassinosteroids (BRs) are a class of steroid hormones that play a pivotal role in plant growth and development.[1] They are involved in a wide array of physiological processes, including cell elongation and division, gene regulation, and responses to environmental stress.[1][2] 28-Homobrassinolide (HBL) is a prominent synthetic brassinosteroid, structurally analogous to the most active natural BR, brassinolide.[3] Its structure is characterized by a complex arrangement of functional groups and chiral centers, each contributing to its potent biological activity.[4] Understanding this intricate molecular architecture is fundamental to appreciating its mechanism of action and for the rational design of new analogues.
The Core Chemical Structure
The foundational framework of 28-homobrassinolide is a C29 polyhydroxysteroid.[1] Its structure can be systematically deconstructed into two main components: the steroid nucleus and the aliphatic side chain.
2.1. The Steroid Nucleus: A B-Homo-7-Oxa-Lactone
Unlike typical animal steroids, the nucleus of 28-homobrassinolide features a modified four-ring system. The core is a cyclopentanoperhydrophenanthrene skeleton, but with a significant alteration in the B-ring.[2]
-
A-Ring: This ring is substituted with two vicinal hydroxyl (-OH) groups at the C-2 and C-3 positions. The specific orientation of these diols is critical for receptor binding and biological activity.
-
B-Ring: The B-ring is expanded to a seven-membered lactone ring, a feature designated by the "B-Homo-7-oxa" nomenclature. This steroidal lactone is a hallmark of highly active brassinosteroids.[5]
-
C/D Rings: These rings maintain the standard steroid fusion and are attached to the aliphatic side chain at the C-17 position.
2.2. The Aliphatic Side Chain
The side chain at C-17 is where 28-homobrassinolide structurally diverges from brassinolide. It contains an ethyl group at the C-24 position, making it a C29 steroid. This side chain is heavily functionalized and contains multiple chiral centers.
-
Hydroxylation: Vicinal diols are present at the C-22 and C-23 positions.
-
Alkylation: A methyl group is present at C-20, and an ethyl group at C-24, which defines it as a "homo" analogue.
The complete molecular identity is summarized in the table below.
| Identifier | Value |
| IUPAC Name | (1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-1-[(1S,2R,3R,4S)-4-Ethyl-2,3-dihydroxy-1,5-dimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-6H-benz[c]indeno[5,4-e]oxepin-6-one[4] |
| CAS Number | 82373-95-3[4] |
| Molecular Formula | C₂₉H₅₀O₆[1][6] |
| Molecular Weight | 494.70 g/mol [1] |
The Crucial Role of Stereochemistry
The biological potency of 28-homobrassinolide is not merely defined by its chemical formula but is critically dependent on the precise three-dimensional arrangement of its atoms. The molecule has multiple chiral centers, and only a specific stereoisomer exhibits high activity.
3.1. Stereoconfiguration of the Most Active Isomer
Decades of research, including synthesis of various stereoisomers and bioassays, have established the definitive stereochemistry required for maximum efficacy.[3][7]
-
A-Ring Diols: The hydroxyl groups at C-2 and C-3 must be in the 2α, 3α configuration.[3] Epimerization at either of these positions leads to a dramatic reduction in activity.[7][8]
-
Side Chain Diols: The hydroxyls at C-22 and C-23 possess the 22R, 23R configuration.[7] This specific arrangement is a common feature among naturally occurring, highly active brassinosteroids.
-
C-24 Ethyl Group: The ethyl group at C-24 has the 24S configuration.[3]
The presence of several stereoisomers, such as (22S,23S,24S)-28-HBL and (22R,23R,24R)-28-HBL, which are significantly less active, has created confusion in both scientific literature and commercial products.[3] The most biologically potent and commercially relevant isomer is (22R, 23R, 24S)-28-homobrassinolide .[3]
The diagram below illustrates the key stereochemical features of 28-homobrassinolide.
Caption: Key structural and stereochemical features of 28-homobrassinolide.
Structural Elucidation and Analytical Protocols
The definitive structure of brassinosteroids was established through a combination of spectroscopic methods and confirmed by X-ray crystallography.[5] For routine identification and quantification, chromatographic techniques are indispensable.
4.1. Spectroscopic and Crystallographic Confirmation
Initial structural hypotheses for the brassinosteroid class were developed using techniques like Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy, along with Mass Spectrometry.[5] However, due to the multitude of chiral centers, unambiguous assignment of the absolute stereochemistry required X-ray crystallography, which provided the definitive three-dimensional structure of the parent compound, brassinolide.[5]
4.2. Experimental Protocol: HPLC-Based Identity and Purity Analysis
High-Performance Liquid Chromatography (HPLC) is the standard method for assessing the identity and purity of 28-homobrassinolide technical material. A common challenge in the UV detection of brassinosteroids is their lack of a strong chromophore. To overcome this, a derivatization step is employed. The vicinal diols of the brassinosteroid react with phenylboronic acid to form a cyclic boronate ester, which has a strong UV absorbance.
Protocol: Derivatization and HPLC Analysis of 28-Homobrassinolide (Based on the CIPAC Method XXX/TC/M/-)[9][10]
Objective: To confirm the identity and determine the purity of a 28-homobrassinolide sample via HPLC with UV detection after derivatization.
1. Reagent Preparation:
- Mobile Phase: Prepare a mixture of acetonitrile and HPLC-grade water (80:20 v/v).[10]
- Phenylboronic Acid (PBA) Solution: Accurately weigh approximately 1500 mg of phenylboronic acid into a 250 mL volumetric flask. Dissolve and dilute to the mark with methanol. Mix thoroughly.[10]
- Reference Standard Solution: Prepare in duplicate. Accurately weigh ~15 mg of 28-homobrassinolide reference standard (purity ≥97.0%) into a 25 mL volumetric flask. Add 10 mL of the PBA solution, sonicate for 5 minutes, and allow to stand at room temperature for 30 minutes for the derivatization reaction to complete. Dilute to the mark with methanol and mix.
- Sample Solution: Prepare in duplicate. Accurately weigh an amount of the technical sample expected to contain ~15 mg of 28-homobrassinolide into a 25 mL volumetric flask. Follow the same derivatization procedure as for the reference standard.
2. HPLC System and Conditions:
- Column: ODS-C18, 250 mm x 4.6 mm (i.d.), or equivalent.[9]
- Mobile Phase: Acetonitrile:Water (80:20 v/v).[10]
- Flow Rate: 1.0 mL/min.[10]
- Detector Wavelength: 220 nm.[9][10]
- Injection Volume: 10 µL.[10]
- Column Temperature: 25°C.[10]
3. System Suitability and Analysis:
- Equilibration: Equilibrate the system by pumping the mobile phase. Inject the reference standard solution repeatedly until the retention times and peak areas vary by less than 1.5% for successive injections.[9]
- Identity Confirmation: The retention time of the main peak in the sample chromatogram should not deviate by more than 1.5% from that of the reference standard.[9] For 28-homobrassinolide derivative, the typical retention time is approximately 18-21 minutes under these conditions.[9][10]
- Quantification: Inject the sample solutions, bracketing them with injections of the reference standard solutions. Calculate the purity of the sample by comparing the peak areas using the external standard method.
The workflow for this analytical procedure is visualized below.
Caption: HPLC workflow for the analysis of 28-homobrassinolide.
Conclusion: The Synthesis of Structure and Function
The chemical structure and, most critically, the stereochemistry of 28-homobrassinolide are the ultimate determinants of its biological function. The molecule's architecture, featuring a 2α,3α-dihydroxy A-ring, a B-homo-7-oxa-lactone core, and a precisely configured (22R, 23R, 24S) side chain, is optimized for interaction with its cellular receptor, BRI1.[3] Any deviation from this specific three-dimensional arrangement results in a significant loss of activity. This profound structure-activity relationship underscores the importance of stringent stereochemical control during synthesis and rigorous analytical verification for any research or commercial application. The protocols and structural understanding detailed in this guide provide a foundational framework for scientists working with this potent and complex plant growth regulator.
References
-
Mtoz Biolabs. 28-Homobrassinolide Analysis Service. Available from: [Link]
-
CIPAC. 28-Homobrassinolide-CIPAC-2020 (1). Available from: [Link]
-
Wang, ZY., et al. (2023). Assessment of Biological Activity of 28-Homobrassinolide via a Multi-Level Comparative Analysis. International Journal of Molecular Sciences. Available from: [Link]
-
Fariduddin, Q., et al. (2011). 28-homobrassinolide improves growth and photosynthesis in Cucumis sativus L. through an enhanced antioxidant system. Photosynthetica. Available from: [Link]
-
Mandava, N.B. HOMOBRASSINOLIDE - DISCOVERY TO COMMERCIALIZATION. CABI Digital Library. Available from: [Link]
-
CIPAC. 28-HOMOBRASSINOLIDE. Available from: [Link]
-
Esposito, D., et al. (2013). Acceleration of cutaneous wound healing by brassinosteroids. Wound Repair and Regeneration. Available from: [Link]
-
Watanabe, T., et al. (1998). Synthesis and Biological Activity of 2,3-Diol Stereoisomers of 28-Homobrassinolide and Brassinolide. Journal of the Chemical Society, Perkin Transactions 1. Available from: [Link]
-
Watanabe, T., et al. (1998). Synthesis and Biological Activity of 2,3-Diol Stereoisomers of 28-Homobrassinolide and Brassinolide. Journal of Chemical Research, Synopses. Available from: [Link]
-
National Center for Biotechnology Information. 28-Homobrassinolide. PubChem Compound Summary for CID 11038340. Available from: [Link]
Sources
- 1. goldbio.com [goldbio.com]
- 2. 28-Homobrassinolide Analysis Service | MtoZ Biolabs [mtoz-biolabs.com]
- 3. Assessment of Biological Activity of 28-Homobrassinolide via a Multi-Level Comparative Analysis - PMC [pmc.ncbi.nlm.nih.gov]
- 4. CAS 82373-95-3: 28-Homobrassinolide | CymitQuimica [cymitquimica.com]
- 5. cabidigitallibrary.org [cabidigitallibrary.org]
- 6. caymanchem.com [caymanchem.com]
- 7. Synthesis and Biological Activity of 2,3-Diol Stereoisomers of 28-Homobrassinolide and Brassinolide - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
- 8. Synthesis and Biological Activity of 2,3-Diol Stereoisomers of 28-Homobrassinolide and Brassinolide - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
- 9. cipac.org [cipac.org]
- 10. cipac.org [cipac.org]
